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Compound of Interest

4-(Aminomethyl)-2-bromophenol
Compound Name:

hydrobromide
CAS No.: 63491-89-4
Cat. No.: B3055241

Get Quote

NO (C
H
BrNO - HBr)

Executive Summary & Chemical Identity

Objective: This guide supersedes standard Safety Data Sheets (SDS) by providing context-
aware handling protocols for 4-(Aminomethyl)-2-bromophenol hydrobromide. While often
categorized generically as an "irritant,” the structural combination of a phenolic moiety, an alkyl
amine, and a hydrobromide salt necessitates a safety strategy that accounts for potential
corrosivity, protein denaturation, and respiratory sensitization.

Structural Reactivity Profile
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This compound is a bifunctional scaffold used primarily in fragment-based drug discovery
(FBDD). Its reactivity is defined by three core zones:

» Phenolic Hydroxyl (C2-Br ortho-substitution): The bromine atom increases the acidity of the
phenol (inductive effect), enhancing its potential for skin absorption and protein interaction
compared to non-halogenated phenols.

e Benzylic Amine (Salted): The hydrobromide salt stabilizes the amine, making the solid less
volatile but highly water-soluble. Upon dissolution or contact with basic tissue, the free amine
can be liberated, acting as a local irritant.

o Hydrobromide Acid Component: Hydrolysis in moist environments releases HBr, contributing
to immediate respiratory irritation if dust is inhaled.
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Figure 1: Structural reactivity map highlighting the three primary hazard vectors of the
compound.

Hazard Identification & Toxicology (GHS Analysis)

Based on GHS Standards and read-across from analogous bromophenols.

Classification
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Hazard Class Category Hazard Statement Code
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302
[11[2][3]
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation [L1213141e1e1 7181
o Causes serious eye
Eye Damage/Irritation 2A H319

irritation.[4][5][6][7]

STOT - Single
Exposure irritation.[1][4][5][6][8]

May cause respiratory

Toxicological Context (Beyond the SDS)

e The "Phenol" Factor: Standard SDSs often classify this salt merely as an irritant (H315).
However, researchers must treat it with the caution reserved for phenols. Phenols can
anesthetize nerve endings, meaning serious burns may occur without immediate pain.

o Systemic Absorption: The lipophilic nature of the brominated ring facilitates dermal
absorption. Chronic exposure may target the kidneys and liver.

e Inhalation Risk: As a hydrobromide salt, fine dust is extremely hygroscopic and acidic.
Inhalation can cause immediate bronchospasm or chemical pneumonitis.

Risk Management & Engineering Controls
Containment Protocols

Do not handle on an open bench.

o Primary Barrier: All weighing and transfer operations must occur inside a certified Chemical
Fume Hood operating at a face velocity of 80—100 fpm.

 Static Control: Use anti-static weighing boats. HBr salts are prone to static charge, leading to
"flying dust.” Use an ionizing bar if available.

Personal Protective Equipment (PPE) Matrix
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Body Part Protection Standard Rationale

Standard nitrile provides
splash protection. For

Hands Double Nitrile (0.11 mm min) prolonged handling, use
Laminate (Silver Shield) gloves

to prevent phenol permeation.

Safety glasses are insufficient
Eyes Chemical Goggles due to the risk of acidic dust

entering the lacrimal fluid.

) ] ) Only required if hood failure
Respiratory N95/P100 (if outside hood) ) )
occurs or during spill cleanup.

Protect forearms from dust
Body Lab Coat + Tyvek Sleeves ]
settling on cuffs.

Experimental Handling & Synthesis

Protocol: Safe Dissolution & Neutralization Context: Converting the stable salt to the reactive
free base for coupling reactions.

» Solvent Selection: The salt is soluble in DMSO, Methanol, and Water. Avoid non-polar
solvents (DCM, Hexane) initially as the salt will not dissolve, creating a suspension hazard.

» Neutralization (Free-Basing):
o Step: Dissolve HBr salt in organic solvent (e.g., DMF).
o Step: Add organic base (e.g., DIPEA or TEA) slowly at 0°C.
o Caution: This reaction is exothermic. The liberation of the free amine increases volatility.

e Quenching: Acidify aqueous waste streams to pH 3—4 before disposal to trap the amine as a
non-volatile salt.

Emergency Response Protocols
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Standard First Aid is insufficient for phenolic compounds. This protocol integrates specific
phenol-response steps.

The "PEG" Protocol (Skin Contact)

Water alone may increase the absorption of phenolic compounds by spreading them over a
larger surface area.

» Reagent: Polyethylene Glycol 300 or 400 (PEG 300/400) or a mix of PEG/Ethanol (70:30).

e Mechanism: PEG solubilizes the phenol/bromide complex and extracts it from the skin pores
more effectively than water.

Skin Contact Event

Visible Powder?

Yes

Gently Brush off Dry Powder o (Liquid/Soluted)

Flush with Water (15 min)

Secondary Decon

Apply PEG 300/400 Swab
(If available/Phenol signs appear)

If no PEG available

Seek Medical Attention
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Figure 2: Decision tree for dermal exposure, prioritizing dry removal of salts followed by
solvation.

Spill Management (Solid)

Evacuate: Clear the immediate area of non-essential personnel.

o PPE: Don double nitrile gloves, goggles, and N95 respirator.

o Neutralize: Cover the spill with Sodium Bicarbonate or Soda Ash to neutralize the HBr
component.

e Sweep: Use a dustpan and brush (do not vacuum unless explosion-proof).
o Clean: Wipe surface with water, then test surface pH to ensure neutrality.

Storage & Stability

e Hygroscopic Warning: This compound will absorb atmospheric moisture, turning into a sticky,
corrosive gum.

o Requirement: Store in a desiccator or under inert gas (Argon/Nitrogen).
o Container: Amber glass (protect from light) with a Teflon-lined cap.
o Shelf Life: 24 months if stored dry at 2—8°C.

¢ Signs of Degradation: Color change from white/off-white to yellow/brown indicates oxidation
of the phenol or liberation of bromine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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